Cas no 270259-94-4 ([4-(2-chlorophenoxy)phenyl]methanamine)

• Product Name: [4-(2-chlorophenoxy)phenyl]methanamine
• CAS No: 270259-94-4
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 1429473
• PubChem ID: 5152206
• Update Time: 2025-04-20

[4-(2-chlorophenoxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(2-chlorophenoxy)phenyl]methanamine
• AC1NP75P
• Benzenemethanamine, 4-(2-chlorophenoxy)-
• BEN661
• SureCN921762
• 4-(2-chlorophenoxy)benzylamine
• 4-(2-chlorophenoxy)Benzenemethanamine
• AKOS009158323
• 270259-94-4
• DA-22849
• 1-[4-(2-chlorophenoxy)phenyl]methanamine
• SCHEMBL921762
• 4-(2-Chlorophenoxy)benzyl amine
• DTXSID30408898
• LCYFTPJABNHFCH-UHFFFAOYSA-N

• Inchi： 1S/C13H12ClNO/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-8H,9,15H2
• InChI Key： LCYFTPJABNHFCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų